3-(4-methoxyphenyl)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(4-methoxyphenyl)-9-(2-morpholin-4-ylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C24H26N2O5/c1-28-18-4-2-17(3-5-18)21-15-30-24-19(23(21)27)6-7-22-20(24)14-26(16-31-22)9-8-25-10-12-29-13-11-25/h2-7,15H,8-14,16H2,1H3
• InChI Key: MWJJTLCLYGNGCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC4=C3CN(CO4)CCN5CCOCC5
• Molecular Formula: C24H26N2O5
• Molecular Weight: 422.5 g/mol

Description

3-(4-methoxyphenyl)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C24H26N2O5 and its molecular weight is 422.481. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have been exploring the synthesis of novel compounds with potential biological activities, including derivatives of triazole, oxazinone, and others that share a structural resemblance or conceptual connection with the compound . These studies often involve complex chemical reactions aimed at introducing specific functional groups that may impart desirable pharmacological properties.

For instance, the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives have been examined, highlighting the importance of incorporating elements such as morpholine moieties to enhance the compounds' biological efficacy. These synthetic endeavors aim to generate compounds with improved antimicrobial properties, which could be pivotal in the development of new therapeutic agents (Sahin et al., 2012).

Potential Applications in Biological Research

The research into compounds structurally related to "3-(4-methoxyphenyl)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one" extends into their potential biological activities. Various studies have focused on evaluating these compounds for their antimicrobial, anticancer, and enzyme inhibition properties.

One avenue of research has been the exploration of compounds for their ability to inhibit enzymes or cellular processes that are critical in the pathogenesis of diseases. For example, the investigation of derivatives for their effects on DNA-PK, PI3K, and PDE3A enzymes, as well as their potential to inhibit platelet aggregation, showcases the therapeutic potential of these compounds in treating diseases related to enzyme dysfunction or abnormal platelet activity (Saifuzzaman et al., 2017).